Cas no 66277-51-8 (MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]-)
Magnesium bromo[2-(1-methylethoxy)-1-naphthalenyl]- is an organomagnesium reagent commonly used in Grignard reactions for the synthesis of complex organic compounds. Its key advantages include high reactivity in carbon-carbon bond formation and compatibility with a range of electrophiles, making it valuable in pharmaceutical and fine chemical synthesis. The presence of the isopropoxy group enhances its stability and selectivity in certain transformations. This reagent is typically handled under inert conditions due to its sensitivity to moisture and air. Its application is particularly notable in the preparation of naphthalene-derived intermediates, where precise functionalization is required. Proper storage and handling are essential to maintain its efficacy.
66277-51-8 structure
Product Name:MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]-
CAS No:66277-51-8
MF:C13H13BrMgO
MW:289.450723409653
MDL:MFCD20040628
CID:3462311
PubChem ID:85940683
Update Time:2025-10-14
MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]- Chemical and Physical Properties
Names and Identifiers
-
- MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]-
- (2-iso-propyloxynaphthalen-1-yl)magnesium bromide
- magnesium;2-propan-2-yloxy-1H-naphthalen-1-ide;bromide
- (2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in 2-MeTHF
- MFCD20040628
- (2-i-Propyloxynaphthalen-1-yl)magnesium bromide
- 66277-51-8
-
- MDL: MFCD20040628
- Inchi: 1S/C13H13O.BrH.Mg/c1-10(2)14-13-8-7-11-5-3-4-6-12(11)9-13;;/h3-8,10H,1-2H3;1H;/q;;+1/p-1
- InChI Key: MDVCPYGMVHQYSF-UHFFFAOYSA-M
- SMILES: [Mg](C1=C(C=CC2=CC=CC=C12)OC(C)C)Br
Computed Properties
- Exact Mass: 288.00002Da
- Monoisotopic Mass: 288.00002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB570882-50 ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in THF; . |
66277-51-8 | 50 ml |
€1079.80 | 2024-04-16 | ||
| abcr | AB570882-100 ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in THF; . |
66277-51-8 | 100 ml |
€1688.40 | 2024-04-16 | ||
| abcr | AB570881-50 ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in 2-MeTHF; . |
66277-51-8 | 50 ml |
€1079.80 | 2024-04-16 | ||
| abcr | AB570881-100 ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in 2-MeTHF; . |
66277-51-8 | 100 ml |
€1688.40 | 2024-04-16 | ||
| abcr | AB570882-50ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in THF; . |
66277-51-8 | 50ml |
€1038.50 | 2025-04-17 | ||
| abcr | AB570882-100ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in THF; . |
66277-51-8 | 100ml |
€1619.20 | 2025-04-17 | ||
| abcr | AB570881-50ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in 2-MeTHF; . |
66277-51-8 | 50ml |
€1038.50 | 2025-04-17 | ||
| abcr | AB570881-100ml |
(2-i-Propyloxynaphthalen-1-yl)magnesium bromide, 0.50 M in 2-MeTHF; . |
66277-51-8 | 100ml |
€1619.20 | 2025-04-17 |
MAGNESIUM, BROMO[2-(1-METHYLETHOXY)-1-NAPHTHALENYL]- Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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